Cas no 2068-02-2 (Quercetin 3,7-dimethyl ether)

• Product Name: Quercetin 3,7-dimethyl ether
• CAS No: 2068-02-2
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• CID: 268387
• PubChem ID: 5280417
• Update Time: 2025-05-20

Quercetin 3,7-dimethyl ether Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-
• 3,7-Di-O-methylquercetin
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-3,7-dimethoxychromen-4-one
• 3',4',5-Trihydroxy-3,7-dimethoxyflavone
• 3,7-dimethoxy-3',4',5-trihydroxyflavone
• 3,7-dimethoxy-5,3',4'-trihydroxyflavone
• 3,7-O-dimethylquercetin
• Quercetin-3,7-dimethylether
• Quercetin 3,7-di-O-methyl ether
• Quercetin 3,7-dimethyl ether
• [ "" ]
• 3,7-Dimethylquercetin
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-4-benzopyrone
• 5,3',4'-Trihydroxy-3,7-dimethoxyflavone
• V8R92XSR1M
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-4H-chromen-4-on
• FENOFIBRICACIDETHYLESTER
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-
• Flavone, 3',4',5-trihydroxy-3,7-dimethoxy-
• LUJAXSNNYBCFEE-UHFFFAOYSA-N
• BDBM50240897
• AKOS025288164
• CS-0017651
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-chromen-4-one
• CHEBI:18010
• EINECS 218-187-4
• 2068-02-2
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-4H-chromen-4-one
• NS00045988
• Q27102757
• 3'',4'',5-trihydroxy-3,7-dimethoxyflavone
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-4H-chromen-4-one #
• PD119377
• 2-(3, 4-dihydroxyphenyl)-5-hydroxy-3, 7-dimethoxychromen-4-one
• FS-8747
• HY-N1798
• LMPK12112731
• DTXSID40174734
• C01265
• CHEMBL164861
• UNII-V8R92XSR1M
• SCHEMBL828941
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-4H-1-benzopyran-4-one
• DTHF

• Inchi： 1S/C17H14O7/c1-22-9-6-12(20)14-13(7-9)24-16(17(23-2)15(14)21)8-3-4-10(18)11(19)5-8/h3-7,18-20H,1-2H3
• InChI Key： LUJAXSNNYBCFEE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=C(C=2)O)O)=C(C(C2C(=CC(=CC1=2)OC)O)=O)OC

Computed Properties

• Exact Mass: 330.07400
• Monoisotopic Mass: 330.07395278 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105
• Molecular Weight: 330.29

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 241-242 ºC
• Boiling Point: 631.5±55.0 °C at 760 mmHg
• Flash Point: 236.8±25.0 °C
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 109.36000
• LogP: 2.59400
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Quercetin 3,7-dimethyl ether Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonoids

Additional information on Quercetin 3,7-dimethyl ether

Quercetin 3,7-dimethyl ether (CAS No. 2068-02-2): An Overview of Its Properties, Applications, and Recent Research

Quercetin 3,7-dimethyl ether (CAS No. 2068-02-2), also known as quercetin 3,7-dimethyl ether or isorhamnetin-3-methyl ether, is a naturally occurring flavonoid that has gained significant attention in the scientific community due to its diverse biological activities and potential therapeutic applications. This compound is a derivative of quercetin, a well-known flavonoid with a wide range of health benefits. In this article, we will explore the chemical properties, biological activities, and recent research developments surrounding Quercetin 3,7-dimethyl ether.

Chemical Properties: Quercetin 3,7-dimethyl ether is a white to off-white crystalline solid with the molecular formula C₁₇H₁₄O₇. It has a molecular weight of 330.30 g/mol and is soluble in methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits strong antioxidant properties due to its ability to scavenge free radicals and inhibit lipid peroxidation. These properties make it a valuable candidate for various pharmaceutical and nutraceutical applications.

Biological Activities: Recent studies have highlighted the multifaceted biological activities of Quercetin 3,7-dimethyl ether. One of the most notable aspects is its potent antioxidant activity. A study published in the Journal of Agricultural and Food Chemistry demonstrated that Quercetin 3,7-dimethyl ether effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative damage. This property is particularly relevant in the context of chronic diseases such as cardiovascular disease, neurodegenerative disorders, and cancer.

In addition to its antioxidant properties, Quercetin 3,7-dimethyl ether has been shown to exhibit anti-inflammatory effects. Research published in the Inflammation Research journal found that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that Quercetin 3,7-dimethyl ether could be a promising therapeutic agent for inflammatory conditions.

Cancer Research: The potential anticancer properties of Quercetin 3,7-dimethyl ether have also been investigated. A study in the Cancer Letters journal reported that this compound induces apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been shown to inhibit cell proliferation and induce cell cycle arrest in various cancer cell lines. These findings indicate that Quercetin 3,7-dimethyl ether may have significant potential as an anticancer agent.

Nutraceutical Applications: Beyond its therapeutic potential, Quercetin 3,7-dimethyl ether has also found applications in the nutraceutical industry. Its antioxidant and anti-inflammatory properties make it a valuable ingredient in dietary supplements designed to support overall health and well-being. Additionally, it has been used in functional foods and beverages to enhance their nutritional value and health benefits.

Clinical Trials and Future Directions: While preclinical studies have provided promising results, further clinical trials are needed to fully evaluate the safety and efficacy of Quercetin 3,7-dimethyl ether. Several ongoing clinical trials are currently investigating its potential benefits in various health conditions. For example, a Phase II clinical trial is underway to assess the effects of this compound on biomarkers of oxidative stress and inflammation in patients with metabolic syndrome.

In conclusion, Quercetin 3,7-dimethyl ether (CAS No. 2068-02-2) is a promising compound with a wide range of biological activities and potential applications. Its strong antioxidant properties, anti-inflammatory effects, and anticancer potential make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, we can expect to gain a deeper understanding of its therapeutic value and potential uses in medicine and nutrition.